Generation of the second harmonic of laser radiation in noncentrosymmetrical polymeric systems
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n06ABEH000409
Abstract
Second-order nonlinear optical properties in polymeric media and the mechanisms of generation and relaxation of the second harmonic of a polarised laser beam are discussed. The relationships between the chemical structures of the polymeric systems and the transport characteristics of the charge carriers are considered and the influence of the captured charges on the parameters of the second harmonic relaxation are analysed. It is shown that the kinetics of second harmonic relaxation in the polymeric systems of the host-guest type is determined entirely by the decay kinetics of the surface potential. The bibliography includes 98 references.
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Journal Nameļ¼Russian Chemical Reviews
Research Products
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CAS no.: 140632-19-5
